Cas no 1366416-29-6 (N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine)

• Product Name: N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine
• CAS No: 1366416-29-6
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6643494
• PubChem ID: 155907915
• Update Time: 2025-06-23

N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine

• Inchi： 1S/C14H18N2/c1-3-9-16(2)10-8-12-11-15-14-7-5-4-6-13(12)14/h3-7,11,15H,1,8-10H2,2H3
• InChI Key： GXCLVBGFBYZDAG-UHFFFAOYSA-N
• SMILES： N(C)(CC=C)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 19Ų

Additional information on N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine

Professional Introduction to N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine (CAS No. 1366416-29-6)

N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine, a compound with the chemical identifier CAS No. 1366416-29-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a substituted indole moiety and an amine functional group makes it a promising candidate for further exploration in therapeutic interventions.

The molecular framework of N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine incorporates a prop-2-enyl chain, which contributes to its unique physicochemical properties. This structural feature is particularly noteworthy as it influences the compound's solubility, bioavailability, and interactions with biological targets. The indole ring, a well-documented pharmacophore in numerous bioactive molecules, is known for its ability to modulate various biological pathways. Specifically, the 3-position of the indole ring often serves as a critical site for functionalization, enhancing the compound's pharmacological potential.

Recent research in the field of indole derivatives has highlighted their role in addressing a wide range of therapeutic challenges. Studies have demonstrated that compounds incorporating the indole scaffold exhibit significant activity against various diseases, including cancer, inflammation, and neurological disorders. The specific configuration of N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine positions it as a valuable tool for investigating these mechanisms further. The methyl group at the nitrogen atom and the propenyl side chain contribute to its complex reactivity, enabling diverse synthetic modifications that can fine-tune its biological activity.

In the context of drug discovery, the synthesis and characterization of novel compounds are essential steps in identifying lead candidates for clinical development. The synthesis of N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on robust material. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired molecular architecture efficiently.

The biological evaluation of N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its interaction with serine/threonine kinases has been explored as a potential therapeutic strategy for cancer treatment. Additionally, its ability to modulate neurotransmitter systems has raised interest in its potential application for neurodegenerative disorders.

The pharmacokinetic profile of N-[2-(1H-indol-3-yl)ethyl]-N-methylprop-2-en-1-amine is another critical aspect that has been examined in detail. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its clinical relevance. Preliminary data indicate that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic stability. These characteristics make it an attractive candidate for further development into an orally administered therapeutic agent.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of N-[2-(1H-indol-3-yl)ethyl]-N-methylpropenyl)-amino to target proteins. These simulations have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process by identifying promising analogs before conducting extensive experimental evaluations.

The integration of artificial intelligence (AI) and machine learning (ML) into pharmaceutical research has revolutionized how new compounds are designed and evaluated. AI-driven platforms can analyze vast datasets to identify patterns that human researchers might overlook. In the case of N-[2-(1H-indol-y)]ethylethylmethylene], AI algorithms have been used to predict potential side effects and optimize synthetic routes. This interdisciplinary approach has significantly reduced the time and resources required to bring novel therapeutics to market.

The future directions for research on N-[2-(1H-indol-y)]ethylethylmethylene] include exploring its mechanism of action in greater detail and conducting more comprehensive clinical trials. Investigating how this compound interacts with cellular components at the molecular level will provide insights into its therapeutic potential and limitations. Additionally, preclinical studies involving animal models will help assess its safety profile before human trials can commence.

In conclusion, N-[2-(1H-indol-y)]ethylethylmethylene] (CAS No. 1366416 is a structurally complex compound with significant promise in pharmaceutical applications